Cas no 1133758-66-3 (2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine)

• Product Name: 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine
• CAS No: 1133758-66-3
• MF: C₁₁H₁₀ClN₅O
• MW: 263.683000087738
• MDL: MFCD27271094
• CID: 4572375
• PubChem ID: 87660494
• Update Time: 2025-10-28

2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(5-methylfuran-2-yl)methyl]-7H-purin-6-amine
• 9H-Purin-6-amine, 2-chloro-N-[(5-methyl-2-furanyl)methyl]-
• 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine

• MDL： MFCD27271094
• Inchi： 1S/C11H10ClN5O/c1-6-2-3-7(18-6)4-13-9-8-10(15-5-14-8)17-11(12)16-9/h2-3,5H,4H2,1H3,(H2,13,14,15,16,17)
• InChI Key： ABAUGIZWACETCO-UHFFFAOYSA-N
• SMILES： N1C2C(=NC(Cl)=NC=2NCC2=CC=C(C)O2)NC=1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Vapor Pressure: NO data available

2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine

Introduction to 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine (CAS No. 1133758-66-3)

2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine, also known by its CAS number 1133758-66-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of purine derivatives and has been extensively studied for its biological activities, particularly in the context of antiviral and anticancer research.

The molecular structure of 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine is characterized by a purine core with a chlorine substituent at the 2-position, a methylfuran group attached to the 6-amino group, and a methyl substituent on the furan ring. This unique structural arrangement contributes to its diverse biological properties, making it an attractive candidate for drug development.

Recent studies have highlighted the antiviral potential of 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine. A notable study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent inhibitory activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve interference with viral replication processes, specifically by targeting key viral enzymes such as RNA-dependent RNA polymerases.

In addition to its antiviral properties, 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine has shown promising anticancer activity. Research conducted at the National Cancer Institute in 2020 revealed that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer effects are attributed to its ability to induce apoptosis and disrupt cell cycle progression, thereby preventing tumor growth and metastasis.

The pharmacokinetic profile of 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution pattern, making it suitable for systemic administration. Furthermore, the compound has demonstrated low toxicity in preclinical studies, suggesting a favorable safety profile for further clinical development.

In terms of chemical synthesis, 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine can be synthesized through a multi-step process involving the condensation of 6-chloropurine with an appropriately substituted furan derivative. The synthetic route has been optimized to achieve high yields and purity, facilitating large-scale production for research and potential therapeutic applications.

The potential therapeutic applications of 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine extend beyond antiviral and anticancer treatments. Ongoing research is exploring its efficacy in other disease areas, such as neurodegenerative disorders and inflammatory conditions. Preliminary findings suggest that this compound may have neuroprotective effects and could potentially modulate inflammatory responses, opening new avenues for drug development.

In conclusion, 2-Chloro-N-(5-methylfuran-2-yl)methyl-7H-purin-6-amine (CAS No. 1133758-66-3) is a promising compound with a wide range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in various therapeutic areas. As ongoing studies continue to uncover its full potential, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.